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Compound of Interest

Compound Name:
N-(3-aminophenyl)-2-

phenylacetamide

CAS No.: 85856-32-2

Cat. No.: B183769

Get Quote

Executive Summary: The "Assumed Hazard"
Principle
In drug discovery, specific toxicological data for intermediates like N-(3-aminophenyl)-2-
phenylacetamide (CAS: Not widely listed; Analogous to 3'-aminoacetanilide) is often sparse.

Therefore, safety protocols must be governed by the Precautionary Principle and Structure-

Activity Relationship (SAR) analysis.

This molecule contains a primary aromatic amine moiety (aniline derivative). Consequently, it

must be handled as a potential mutagen, skin sensitizer, and methemoglobinemia inducer until

empirical data proves otherwise. This guide defines a Biosafety Level 2 / OEB 3 (Occupational

Exposure Band) containment strategy.

Chemical Identity & Physicochemical Profiling
Before handling, researchers must understand the physical nature of the compound to select

appropriate barriers.
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Property Specification Implications for Handling

Chemical Name
N-(3-aminophenyl)-2-

phenylacetamide
--

Formula --

Molecular Weight 226.28 g/mol
Non-volatile solid; dust hazard

dominant.

Physical State Solid (Powder/Crystalline)
High risk of airborne particulate

generation.

Solubility DMSO, Methanol, Ethanol
Use chemically compatible

gloves (e.g., Nitrile/Laminate).

pKa (Predicted) ~4.5 (Aniline amine)
Can form salts; pH-dependent

solubility.

Partition Coeff (LogP) ~2.0 - 2.5 (Predicted)
Lipophilic; potential for dermal

absorption.

Toxicological Risk Assessment (SAR Analysis)
Since specific SDS data is limited, we apply "Read-Across" toxicology from structural analogs

(e.g., m-phenylenediamine, 3'-aminoacetanilide).

Core Hazards (derived from Functional Groups)
Skin Sensitization (GHS Category 1): The free aniline amine group is a known hapten.

Repeated dermal exposure may lead to allergic contact dermatitis.

Methemoglobinemia: Aromatic amines can oxidize hemoglobin to methemoglobin, impairing

oxygen transport. Early signs: Cyanosis (blue lips/nails).

Genotoxicity (Suspected): Many aniline derivatives are positive in Ames tests. Treat as a

suspected carcinogen.

Hazard Determination Logic
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The following decision tree illustrates how the safety profile is constructed in the absence of

specific data.

Analyze Structure:
N-(3-aminophenyl)-2-phenylacetamide

Contains Free
Primary Aromatic Amine?

LogP > 2.0?
(Lipophilic)

Risk: Skin Sensitization
(H317)

Yes

Risk: Methemoglobinemia
(Systemic Tox)

Metabolic Activation

Risk: High Dermal Absorption

Yes

MANDATE: OEB 3 Protocols
(Double Glove + HEPA)

Click to download full resolution via product page

Figure 1: Structural Alert Analysis used to determine containment requirements.

Engineering Controls & Personal Protective
Equipment (PPE)
Containment Strategy

Powder Handling: Must be performed in a Chemical Fume Hood (minimum face velocity 0.5

m/s) or a Powder Containment Balance Enclosure.

Why: The solid state presents the highest risk of inhalation exposure.

Solution Handling: Standard Fume Hood.
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High-Scale (>10g): Use a Glovebox or Isolator.

PPE Matrix
Zone Body

Hands (Glove
Permeation Rule)

Respiratory

Standard Lab

Lab Coat

(Cotton/Poly), Safety

Glasses

Double Gloving

Required:Inner: Nitrile

(4 mil)Outer: Nitrile (4-

8 mil) or Laminate

N95 (if outside hood -

Emergency only)

Spill Cleanup
Tyvek Suit

(Impervious)

Silver Shield /

Laminate (Resistant to

aromatics)

P100 / Half-mask

Respirator with

Organic Vapor

Cartridge

Critical Note on Gloves: Thin latex gloves are permeable to aromatic amines. Nitrile provides

better protection, but "Silver Shield" (Laminate) is the gold standard for extended contact.

Operational Protocols
Weighing & Solubilization Workflow
This is the most critical step for exposure.

Preparation: Place a disposable balance draft shield or "boat" inside the fume hood. Pre-wet

a paper towel with methanol (as a wipe-down stage).

Weighing:

Use an anti-static gun if the powder is fluffy.

Transfer powder using a disposable spatula. Never reuse spatulas to prevent cross-

contamination.

Solubilization:

Add solvent (e.g., DMSO) immediately to the weighing vial to "wet" the dust.
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Once in solution, the inhalation risk drops significantly, but dermal risk remains.

Decontamination: Wipe the balance area with the methanol-wet towel. Dispose of the towel

as hazardous solid waste.

Reaction Setup & Quenching
Reaction Monitoring: When taking TLC/LCMS aliquots, assume the syringe needle is

contaminated with the amine. Use a "one-hand scoop" method to recap or dispose of

needles immediately into sharps containers.

Quenching:

If reacting with electrophiles (e.g., acid chlorides), ensure complete consumption of the

amine.

Verification: A colorimetric test (e.g., Ehrlich’s reagent) can qualitatively detect residual

aromatic amines.

Waste Disposal
Classification: Segregate as "Toxic Organic Waste" (containing aromatic amines).

Do NOT mix with oxidizers (e.g., Nitric acid) in the waste stream, as uncontrolled oxidation of

amines can be exothermic and generate nitro-compounds.

Emergency Response
Exposure Scenarios

Inhalation: Move to fresh air immediately. Administer oxygen if breathing is labored. Medical

Alert: Monitor for signs of methemoglobinemia (delayed onset 2-4 hours).

Skin Contact:

Drench: Wash with copious soap and water for 15 minutes.

Do NOT use alcohol to wash skin (this increases vasodilation and absorption of the

amine).
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Monitor: Watch for redness or cyanosis.

Eye Contact: Flush with water for 15 minutes. Seek ophthalmologist evaluation.

Spill Management Workflow

1. Alert Lab Personnel
Evacuate Area

2. Don PPE
(Tyvek + P100 Mask)

3. Containment
Cover with absorbent pads

4. Clean Up
Use soapy water

(Avoid organic solvents)

5. Disposal
Double-bag as HazWaste

Click to download full resolution via product page

Figure 2: Emergency spill response workflow for aromatic amine solids.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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